Cas no 518018-63-8 (3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-4-(dimethylamino)phenylmethylidenepropanehydrazide)

• Product Name: 3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-4-(dimethylamino)phenylmethylidenepropanehydrazide
• CAS No: 518018-63-8
• MF: C₁₉H₂₁N₅O
• MW: 335.402943372726
• CID: 6263117
• PubChem ID: 6888754
• Update Time: 2025-07-27

3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-4-(dimethylamino)phenylmethylidenepropanehydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-4-(dimethylamino)phenylmethylidenepropanehydrazide
• 3-(benzimidazol-1-yl)-N-[(E)-[4-(dimethylamino)phenyl]methylideneamino]propanamide
• F1092-1237
• 3-BENZOIMIDAZOL-1-YL-PROPIONIC ACID (4-DIMETHYLAMINO-BENZYLIDENE)-HYDRAZIDE
• AB00765558-01
• Z57389168
• (E)-3-(1H-benzo[d]imidazol-1-yl)-N'-(4-(dimethylamino)benzylidene)propanehydrazide
• AKOS001342396
• 518018-63-8
• 3-(1H-1,3-benzodiazol-1-yl)-N'-[(1E)-[4-(dimethylamino)phenyl]methylidene]propanehydrazide

• Inchi： 1S/C19H21N5O/c1-23(2)16-9-7-15(8-10-16)13-21-22-19(25)11-12-24-14-20-17-5-3-4-6-18(17)24/h3-10,13-14H,11-12H2,1-2H3,(H,22,25)/b21-13+
• InChI Key： WISXBNXLCVGCAJ-FYJGNVAPSA-N
• SMILES： O=C(CCN1C=NC2C=CC=CC1=2)N/N=C/C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 335.17461031g/mol
• Monoisotopic Mass: 335.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.5Ų

Additional information on 3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-4-(dimethylamino)phenylmethylidenepropanehydrazide

3-(1H-1,3-Benzodiazol-1-yl)-N'-(1E)-4-(dimethylamino)phenylmethylidenepropanehydrazide: A Comprehensive Overview

3-(1H-1,3-Benzodiazol-1-yl)-N'-(1E)-4-(dimethylamino)phenylmethylidenepropanehydrazide, commonly referred to by its CAS number CAS No. 518018-63-8, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzodiazole moiety with a hydrazide group, making it a promising candidate for applications in drug discovery, agrochemicals, and advanced materials.

The molecular structure of this compound is intriguing. The benzodiazole ring system is known for its aromatic stability and electronic properties, which are further enhanced by the presence of the dimethylamino group. This substitution pattern not only influences the electronic characteristics of the molecule but also plays a crucial role in its solubility and reactivity. Recent studies have highlighted the importance of such heterocyclic systems in modulating the pharmacokinetic properties of bioactive compounds.

One of the most recent advancements in the study of CAS No. 518018-63-8 involves its application in drug delivery systems. Researchers have found that the compound's ability to form stable complexes with metal ions makes it an excellent candidate for targeted drug delivery. This property is particularly valuable in the development of anticancer agents, where precise targeting of tumor cells is critical to minimize side effects.

In addition to its therapeutic applications, 3-(1H-1,3-Benzodiazol-1-yl)-N'-(1E)-4-(dimethylamino)phenylmethylidenepropanehydrazide has shown promise in the field of agrochemistry. Its ability to inhibit specific enzymes involved in plant growth regulation has led to its consideration as a potential herbicide or plant growth regulator. Field trials conducted in controlled environments have demonstrated its efficacy without causing significant harm to non-target organisms, which is a critical factor in modern agricultural practices.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent optimizations in synthetic protocols have focused on reducing reaction times and minimizing the use of hazardous reagents, aligning with green chemistry principles. These advancements not only enhance the scalability of production but also contribute to environmental sustainability.

From a materials science perspective, the compound's unique electronic properties make it an attractive candidate for use in organic electronics. Its ability to act as both an electron donor and acceptor under different conditions suggests potential applications in organic photovoltaics and light-emitting diodes (OLEDs). Preliminary studies have shown promising results, with devices incorporating this compound exhibiting improved efficiency and stability.

In conclusion, CAS No. 518018-63-8, or 3-(1H-1,3-Benzodiazol-1-yl)-N'-(1E)-4-(dimethylamino)phenylmethylidenepropanehydrazide, represents a versatile compound with diverse applications across multiple disciplines. Its structural features and functional groups provide a foundation for innovative research and development efforts. As ongoing studies continue to uncover new potentials, this compound is poised to make significant contributions to both academic and industrial sectors.